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Compound of Interest

Compound Name:
(6-Methoxypyridin-2-

yl)methanamine

Cat. No.: B068941 Get Quote

Essential Safety and Handling Guide for (6-
Methoxypyridin-2-yl)methanamine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of (6-
Methoxypyridin-2-yl)methanamine. The following procedures are based on established best

practices for handling aminopyridine derivatives to ensure laboratory safety and proper

environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
(6-Methoxypyridin-2-yl)methanamine is classified as a hazardous substance. Based on data

from safety data sheets for this compound and structurally similar aminopyridines, it should be

handled with caution. The primary hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]
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Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Double-gloving is

recommended.

Prevents skin contact, which

can be harmful or fatal.[3] Note

that breakthrough times for

pyridine with nitrile gloves can

be very short; immediate

replacement after any splash is

critical.

Eye and Face Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles. A face shield

may be necessary if there is a

splash hazard.

Protects eyes from splashes

and dust, preventing serious

irritation.[3]

Skin and Body Protection

Fully buttoned laboratory coat,

full-length pants, and closed-

toe shoes.

Prevents accidental skin

exposure.

Respiratory Protection

All handling should occur in a

certified chemical fume hood.

A NIOSH-approved respirator

may be required for spill

cleanup or if PELs are

exceeded.

Avoids inhalation of dust or

aerosols, which can cause

respiratory tract irritation.

Quantitative Exposure and Glove Compatibility Data
While specific quantitative data for (6-Methoxypyridin-2-yl)methanamine is limited, the

following tables provide key data for related compounds to inform risk assessment.
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Occupational Exposure Limits for Aminopyridines
Agency Exposure Limit (Time-Weighted Average)

OSHA PEL
0.5 ppm (2 mg/m³) over an 8-hour work shift for

2-aminopyridine.

NIOSH REL
0.5 ppm (2 mg/m³) over a 10-hour work shift for

2-aminopyridine.

ACGIH TLV
0.5 ppm (1.9 mg/m³) over an 8-hour work shift

for 2-aminopyridine.

Data for 2-aminopyridine is provided as a reference for a structurally similar compound.

Glove Compatibility for Pyridine
Glove Material

Breakthrough Time
(minutes)

Recommendation

Nitrile <1 to <15

For incidental splash

protection ONLY. Gloves must

be changed immediately upon

contact. Not suitable for

immersion.

Butyl Rubber >480
Recommended for prolonged

contact or immersion.

Viton >480
Recommended for prolonged

contact or immersion.

Note: Glove breakthrough times can vary significantly based on manufacturer, glove thickness,

and chemical concentration. Always consult the specific glove manufacturer's chemical

resistance data. The data for pyridine should be considered as a conservative estimate for

handling (6-Methoxypyridin-2-yl)methanamine.

Operational Plan: Step-by-Step Handling and
Disposal
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Handling Procedure
A systematic approach is crucial when working with (6-Methoxypyridin-2-yl)methanamine.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and inspect for integrity.

Locate the nearest emergency eyewash station and safety shower.

Prepare all necessary equipment and reagents within the fume hood to minimize

movement of the hazardous material.

Execution:

Conduct all weighing and handling of the solid compound or its solutions within the

chemical fume hood.

Use the smallest practical quantities for the experiment.

Keep containers tightly closed when not in use.

Avoid the formation of dust and aerosols.

Post-Handling:

Thoroughly decontaminate the work area with an appropriate solvent, followed by soap

and water.

Properly remove and dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Disposal Plan
All waste containing (6-Methoxypyridin-2-yl)methanamine must be treated as hazardous

waste.
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Waste Segregation:

Collect all solid and liquid waste containing (6-Methoxypyridin-2-yl)methanamine in a

designated, properly labeled, and sealed hazardous waste container.[4][5] This includes

contaminated PPE, weighing papers, and pipette tips.

Do not mix with incompatible waste streams, such as strong oxidizing agents or acids.[3]

[5]

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "(6-Methoxypyridin-2-yl)methanamine," and a clear description of the hazards

(e.g., "Toxic," "Irritant").[5]

Storage:

Store the hazardous waste container in a designated and well-ventilated satellite

accumulation area, at or near the point of generation.[5]

Ensure the storage area is away from incompatible materials.

Disposal Request:

When the container is full or approaching the storage time limit (typically 90 days for large

quantity generators or up to one year for academic labs under specific EPA regulations),

submit a chemical waste collection request to your institution's Environmental Health and

Safety (EHS) department.[5]

Disposal must be handled by a licensed hazardous waste disposal facility.[5]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent such as vermiculite or

sand.[4][5] Collect the absorbed material and any contaminated debris into a labeled

hazardous waste container.[5] For large spills, evacuate the area and contact your

institution's EHS department.[5]

Visual Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of (6-Methoxypyridin-2-yl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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